Cas no 1797965-80-0 (3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine)

• Product Name: 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine
• CAS No: 1797965-80-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6510650
• PubChem ID: 71805943
• Update Time: 2025-07-16

3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine
• 1797965-80-0
• (3-tert-butylsulfanylpyrrolidin-1-yl)-(furan-3-yl)methanone
• (3-(tert-butylthio)pyrrolidin-1-yl)(furan-3-yl)methanone
• F6435-6231
• AKOS024558518

• Inchi： 1S/C13H19NO2S/c1-13(2,3)17-11-4-6-14(8-11)12(15)10-5-7-16-9-10/h5,7,9,11H,4,6,8H2,1-3H3
• InChI Key： DQZZFPFIODGKSX-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)C1CN(C(C2=COC=C2)=O)CC1

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.8Ų

Additional information on 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine

Introduction to 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine (CAS No. 1797965-80-0) in Modern Chemical and Pharmaceutical Research

3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 1797965-80-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrrolidine class, characterized by a five-membered heterocyclic ring containing one nitrogen atom. The presence of both a tert-butylsulfanyl group and a furan-3-carbonyl moiety endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The tert-butylsulfanyl group, also known as t-butylthio, contributes to the steric hindrance and electronic properties of the molecule, enhancing its reactivity in various chemical transformations. This group is particularly useful in stabilizing reactive intermediates and preventing unwanted side reactions during synthesis. On the other hand, the furan-3-carbonyl group introduces a carbonyl functionality at the 3-position of the furan ring, which is a common feature in many bioactive molecules. This structural motif is often employed in medicinal chemistry due to its ability to participate in hydrogen bonding interactions and influence the pharmacokinetic profile of drug candidates.

In recent years, there has been growing interest in exploring the potential applications of 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine in pharmaceutical research. Its unique structural features make it a promising candidate for designing novel therapeutic agents. For instance, studies have demonstrated its utility as a building block in the synthesis of heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The combination of the tert-butylsulfanyl and furan-3-carbonyl groups provides a scaffold that can be further modified to target specific biological pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both reactive sites allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific applications. Researchers have utilized this compound to develop new methodologies for constructing complex molecular architectures, which are essential for creating innovative drug molecules. Additionally, its role as an intermediate in multi-step syntheses has been explored in industrial settings, where efficiency and scalability are critical.

The pharmacological potential of 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine has been investigated through various experimental approaches. Preclinical studies have shown that derivatives of this compound exhibit promising biological activity across multiple disease models. For example, modifications to the tert-butylsulfanyl group have been found to enhance binding affinity to certain enzymes and receptors, while alterations to the furan-3-carbonyl moiety have improved metabolic stability. These findings highlight the importance of structural optimization in drug discovery and underscore the value of this compound as a starting point for developing new therapeutics.

Advances in computational chemistry have further accelerated the exploration of 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine's potential. Molecular modeling techniques have been employed to predict how different substituents affect the compound's bioactivity and pharmacokinetic properties. These simulations have provided insights into optimal modifications that could enhance its therapeutic efficacy while minimizing adverse effects. Such computational approaches are becoming increasingly integral to modern drug development pipelines, complementing traditional experimental methods.

The synthesis of 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine itself presents interesting challenges due to its complex structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Catalytic processes and novel reaction conditions have enabled chemists to produce this compound with higher yields and purity, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes is crucial for ensuring that this compound can be widely utilized in pharmaceutical research without significant limitations.

In conclusion, 3-(tert-butylsulfanyl)-1-(furan-3-carbonyl)pyrrolidine (CAS No. 1797965-80-0) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features offer numerous opportunities for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.